2-Ethyl-4-hydroxy-1-benzofuran-5-carboxylic acid

• CAS No.: 6458-00-0
• Molecular Formula: C11H10O4
• Molecular Weight: 206.19 g/mol
• IUPAC Name: 2-ethyl-4-hydroxy-1-benzofuran-5-carboxylic acid
• InChI: InChI=1S/C11H10O4/c1-2-6-5-8-9(15-6)4-3-7(10(8)12)11(13)14/h3-5,12H,2H2,1H3,(H,13,14)
• InChI Key: DXQKXNHNKGEILM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(O1)C=CC(=C2O)C(=O)O

Description

Benzofuran compounds are widely distributed in nature and have been the subject of extensive research due to their pharmacological properties .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of benzofuran derivatives, including 2-ethyl-4-hydroxy-1-benzofuran-5-carboxylic acid, often involves the cyclization of o-hydroxyacetophenones under basic conditions . Another common method includes the dehydrative cyclization of o-hydroxybenzyl ketones or R-(phenoxy)alkyl ketones . These reactions typically require specific catalysts and controlled reaction conditions to achieve high yields and purity.

Industrial Production Methods: Industrial production of benzofuran derivatives may involve large-scale synthesis using optimized reaction conditions to ensure cost-effectiveness and scalability. Techniques such as microwave-assisted synthesis have been employed to enhance reaction rates and yields .

Chemical Reactions Analysis

Types of Reactions: 2-Ethyl-4-hydroxy-1-benzofuran-5-carboxylic acid can undergo various chemical reactions, including:

Oxidation: Conversion to corresponding quinones or other oxidized products.

Reduction: Formation of reduced derivatives.

Substitution: Electrophilic and nucleophilic substitution reactions at different positions on the benzofuran ring.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are often used.

Substitution: Reagents like halogens, alkylating agents, and nucleophiles are employed under specific conditions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while substitution reactions can introduce various functional groups onto the benzofuran ring .

Scientific Research Applications

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its biological activities, including antimicrobial and anticancer properties.

Medicine: Potential therapeutic agent due to its pharmacological properties.

Industry: Utilized in the synthesis of dyes, polymers, and other industrial chemicals.

Mechanism of Action

The mechanism by which 2-ethyl-4-hydroxy-1-benzofuran-5-carboxylic acid exerts its effects involves interactions with specific molecular targets and pathways. For instance, its antimicrobial activity may be due to the inhibition of key enzymes or disruption of microbial cell membranes. Its anticancer properties could involve the induction of apoptosis or inhibition of cell proliferation .

Comparison with Similar Compounds

Benzofuran: The parent compound with a simpler structure.

2-Phenylbenzofuran: Known for its antimicrobial activity.

4-Hydroxy-2-quinolone: Another heterocyclic compound with similar biological activities.

Uniqueness: 2-Ethyl-4-hydroxy-1-benzofuran-5-carboxylic acid is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. Its combination of an ethyl group, hydroxyl group, and carboxylic acid functionality makes it a versatile compound for various applications .